Cas no 2093833-24-8 (1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one)

• Product Name: 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one
• CAS No: 2093833-24-8
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5407596
• PubChem ID: 121582115
• Update Time: 2025-07-02

1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS033849973
• 1-[3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one
• 2093833-24-8
• 1-(3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholino)prop-2-en-1-one
• EN300-7531617
• Z2737383380
• 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one

• Inchi： 1S/C10H13N3O3/c1-3-9(14)13-4-5-15-6-8(13)10-11-7(2)16-12-10/h3,8H,1,4-6H2,2H3
• InChI Key： WGKLMGIJCVDBEX-UHFFFAOYSA-N
• SMILES： O1CCN(C(C=C)=O)C(C2=NOC(C)=N2)C1

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one

Comprehensive Overview of 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one (CAS No. 2093833-24-8)

The compound 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one, with the CAS number 2093833-24-8, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a morpholine core linked to a 5-methyl-1,2,4-oxadiazole moiety and an acryloyl group, makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one has surged, driven by advancements in precision medicine and cancer therapeutics. The compound's ability to modulate key biological pathways has made it a focal point in studies exploring protein-protein interactions and signal transduction. Additionally, its structural features align with the growing trend of fragment-based drug design, a strategy widely adopted by pharmaceutical companies to accelerate the discovery of lead compounds.

From a synthetic chemistry perspective, CAS 2093833-24-8 exemplifies the convergence of scaffold hopping and bioisosteric replacement techniques. The 1,2,4-oxadiazole ring, in particular, is a privileged scaffold known for its metabolic stability and hydrogen-bonding capabilities. This has led to its incorporation into numerous drug candidates targeting neurological disorders and inflammatory diseases. The compound's morpholine component further enhances its pharmacokinetic properties, making it a valuable building block for medicinal chemists.

The agrochemical industry has also shown interest in 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one, particularly in the context of sustainable pest control. Its structural motifs are reminiscent of certain herbicides and fungicides, prompting investigations into its efficacy as a crop protection agent. With the global push toward green chemistry, researchers are exploring eco-friendly synthesis routes for this compound to minimize environmental impact.

Analytical characterization of CAS 2093833-24-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its intended applications. Furthermore, computational studies, including molecular docking and QSAR modeling, have provided insights into its binding affinities and potential therapeutic targets.

As the scientific community continues to explore the multifaceted applications of 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)morpholin-4-yl]prop-2-en-1-one, its role in drug development pipelines is expected to expand. The compound's compatibility with high-throughput screening platforms and its adaptability to combinatorial chemistry workflows further underscore its utility in modern research. With ongoing studies highlighting its promise in addressing unmet medical needs, CAS 2093833-24-8 remains a compound of significant interest across multiple disciplines.